![molecular formula C9H11BrO2 B174911 2-(4-Bromophenyl)propane-1,3-diol CAS No. 149506-34-3](/img/structure/B174911.png)
2-(4-Bromophenyl)propane-1,3-diol
Overview
Description
“2-(4-Bromophenyl)propane-1,3-diol” is a chemical compound with the molecular formula C9H11BrO2 and a molecular weight of 231.09 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-(4-Bromophenyl)propane-1,3-diol” consists of a propane-1,3-diol backbone with a bromophenyl group attached at the 2-position .Scientific Research Applications
Fluorescent Chemosensor for Metal Ions
Background:2-(4-Bromophenyl)propane-1,3-diol: (also known as 1,3-bis(4-bromophenyl)propane-1,3-dione ) has been incorporated into a novel conjugated polymer called PDBDBM . This polymer was synthesized by polymerizing 1,4-dioctyloxy-2,5-diethynylbenzene with 1,3-bis(4-bromophenyl)propane-1,3-dione using a Pd-catalyzed Sonogashira-coupling reaction .
Applications:- Fluorescent Chemosensor : The obtained polymer PDBDBM exhibits bright green photoluminescence under UV irradiation. It demonstrates high sensitivity and selectivity for detecting copper (Cu^2+) and iron (Fe^3+) ions over other metal ions. The fluorescent detection limits are calculated to be 5 nM for Cu^2+ and 0.4 μM for Fe^3+. This polymer holds promise as a potential probe for Cu^2+ and Fe^3+ detection in biological and environmental samples .
Antimicrobial Studies
Background: A derivative of 2-(4-Bromophenyl)propane-1,3-diol , specifically 1-(5-bromo-2-hydroxyphenyl)-3-(4-bromophenyl)-propane-1,3-dione , has been synthesized and characterized. Transition metal complexes of this compound have also been investigated .
Applications:- Antimicrobial Properties : Although the specific compound mentioned above was not directly studied for antimicrobial activity, it’s worth exploring its potential in this field. Brominated compounds often exhibit interesting biological properties, and further research could reveal its antibacterial or antifungal effects .
properties
IUPAC Name |
2-(4-bromophenyl)propane-1,3-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO2/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8,11-12H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOOKQEIWOHSNOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CO)CO)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Bromophenyl)propane-1,3-diol | |
CAS RN |
149506-34-3 | |
Record name | 2-(4-bromophenyl)propane-1,3-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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